Cas no 182918-73-6 (Methyl 2-(4-aminophenyl)-2-hydroxyacetate)

• Product Name: Methyl 2-(4-aminophenyl)-2-hydroxyacetate
• CAS No: 182918-73-6
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 5520755
• PubChem ID: 17760165
• Update Time: 2026-03-10

Methyl 2-(4-aminophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-amino-α-hydroxy-, methyl ester
• Methyl 2-(4-aminophenyl)-2-hydroxyacetate
• Methyl2-(4-aminophenyl)-2-hydroxyacetate
• 182918-73-6
• G73095
• (4-amino-phenyl)-hydroxy-acetic acid methyl ester
• SCHEMBL2900372
• CS-0371106
• EN300-1723049
• GAMGLCCWIJAQFS-UHFFFAOYSA-N

• Inchi： 1S/C9H11NO3/c1-13-9(12)8(11)6-2-4-7(10)5-3-6/h2-5,8,11H,10H2,1H3
• InChI Key： GAMGLCCWIJAQFS-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N)=CC=1)(O)C(=O)OC

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Methyl 2-(4-aminophenyl)-2-hydroxyacetate

Comprehensive Overview of Methyl 2-(4-aminophenyl)-2-hydroxyacetate (CAS No. 182918-73-6)

Methyl 2-(4-aminophenyl)-2-hydroxyacetate (CAS No. 182918-73-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring an aminophenyl group and a hydroxyacetate moiety, makes it a versatile building block in medicinal chemistry. Researchers and industry professionals frequently search for Methyl 2-(4-aminophenyl)-2-hydroxyacetate suppliers, synthesis methods, and applications in drug development, reflecting its growing importance in the field.

The compound's molecular formula, C₉H₁₁NO₃, highlights its relatively simple yet functional-rich architecture. The presence of both amino and hydroxy groups allows for diverse chemical modifications, enabling its use in the creation of more complex molecules. Recent studies have explored its potential in designing enzyme inhibitors and antioxidant agents, aligning with the current trend of targeting oxidative stress-related diseases. Searches for Methyl 2-(4-aminophenyl)-2-hydroxyacetate solubility and stability under various conditions are common, as these properties are critical for its practical application.

In the context of green chemistry, Methyl 2-(4-aminophenyl)-2-hydroxyacetate has been investigated for its compatibility with eco-friendly synthesis routes. With increasing demand for sustainable practices, researchers are optimizing its production to minimize waste and energy consumption. Queries like green synthesis of CAS 182918-73-6 and biodegradability of Methyl 2-(4-aminophenyl)-2-hydroxyacetate reflect this shift toward environmentally conscious methodologies. Additionally, its role in peptide coupling reactions and protecting group strategies has been widely discussed in academic forums.

The compound's relevance extends to the field of material science, where it serves as a precursor for functional polymers and coatings. Its ability to form hydrogen bonds and participate in cross-linking reactions makes it valuable for creating advanced materials with tailored properties. Industry professionals often search for Methyl 2-(4-aminophenyl)-2-hydroxyacetate price trends and bulk availability, underscoring its commercial significance. Furthermore, its potential in photodynamic therapy and diagnostic imaging has sparked interest, particularly in the context of precision medicine.

Quality control and analytical characterization of Methyl 2-(4-aminophenyl)-2-hydroxyacetate are critical for ensuring its efficacy in various applications. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. Searches for CAS 182918-73-6 analytical standards and certificate of analysis are prevalent among quality assurance professionals. The compound's storage conditions and handling precautions are also frequently queried, emphasizing the need for proper documentation and safety protocols.

Looking ahead, the demand for Methyl 2-(4-aminophenyl)-2-hydroxyacetate is expected to rise, driven by its expanding applications in drug discovery and advanced materials. Its compatibility with high-throughput screening platforms and combinatorial chemistry approaches positions it as a valuable tool for accelerating research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and healthcare.